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Compound of Interest

Compound Name: Cytoglobosin C

Cat. No.: B12409017 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cytoglobosin C is a cytochalasan-class mycotoxin known for its biological activities, including

anti-tuberculosis properties.[1] Accurate and consistent preparation of stock solutions is critical

for ensuring the reliability and reproducibility of experimental results. Dimethyl sulfoxide

(DMSO) is a common polar aprotic solvent used for dissolving a wide range of organic

compounds for in vitro and in vivo studies due to its powerful solubilizing capabilities.[2][3][4]

This document provides a detailed protocol for the preparation, storage, and handling of a

Cytoglobosin C stock solution in DMSO.

Quantitative Data Summary
For ease of reference, key quantitative data for the preparation of a Cytoglobosin C stock

solution are summarized in the table below.
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Parameter Value Source(s)

Molecular Formula C₃₂H₃₆N₂O₅ [5]

Molecular Weight (MW) 528.7 g/mol [5]

Recommended Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)
[6][7]

Example Stock Concentration 10 mM [6][8]

Storage Temperature
-20°C (short-term) or -80°C

(long-term)
[9][10]

Short-term Stability Up to 1 month at -20°C [9][10]

Long-term Stability Up to 6 months at -80°C [10]

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of Cytoglobosin C in DMSO.

Materials and Equipment
Cytoglobosin C (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tube or glass vial with a PTFE-lined screw cap[11]

Calibrated micropipettes and sterile pipette tips

Analytical balance

Vortex mixer

Microcentrifuge

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
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Always handle Cytoglobosin C and DMSO in a well-ventilated area or a chemical fume

hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Consult the Safety Data Sheet (SDS) for Cytoglobosin C and DMSO before handling.

Stock Solution Preparation (10 mM)
Step 1: Pre-use Handling of Compound Before opening the vial of powdered Cytoglobosin C,

centrifuge it briefly to ensure all the powder is collected at the bottom.[10] This is especially

important for small quantities that may coat the walls or cap during shipment.

Step 2: Weighing the Compound Accurately weigh out a desired amount of Cytoglobosin C.

For example, to prepare a stock solution from 1 mg of the compound:

Mass (m): 1 mg

Molecular Weight (MW): 528.7 g/mol (or 528.7 mg/mmol)

Step 3: Calculating the Required Solvent Volume Use the following formula to calculate the

volume of DMSO needed to achieve a 10 mM concentration:

Volume (V) in µL = [Mass (mg) / MW (mg/mmol)] x [1 / Concentration (mmol/mL)] x 1000

(µL/mL)

Calculation Example for 1 mg:

V (µL) = [1 mg / 528.7 mg/mmol] x [1 / 0.01 mmol/mL] x 1000 µL/mL

V (µL) = 0.00189 mmol x 100 mL/mmol x 1000 µL/mL

V = 189.14 µL

Therefore, you will need to add 189.1 µL of DMSO to 1 mg of Cytoglobosin C to make a 10

mM stock solution.

Step 4: Dissolution
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Add the calculated volume of anhydrous DMSO directly to the vial containing the pre-

weighed Cytoglobosin C.[10]

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary, but check the compound's

stability to heat first.[12][13]

Step 5: Aliquoting and Storage

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.[10][14]

Dispense the solution into sterile microcentrifuge tubes or, for better long-term storage, into

glass vials with PTFE-lined screw caps.[11]

Store the aliquots at -20°C for up to one month or at -80°C for longer-term storage (up to 6

months).[9][10]

Step 6: Handling of Stored Solution Before use, remove an aliquot from the freezer and allow it

to thaw completely at room temperature for at least 60 minutes.[9][11] This prevents water

condensation into the solution, which can affect compound stability.[11][15] Briefly centrifuge

the vial to collect the solution at the bottom before opening.

Visualization
Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the Cytoglobosin C stock

solution.
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Preparation

Storage & Handling

Start: Cytoglobosin C (Solid)

1. Weigh Compound
(e.g., 1 mg)

2. Calculate DMSO Volume
for 10 mM Concentration

3. Add Anhydrous DMSO
(e.g., 189.1 µL)

4. Vortex/Sonicate
Until Dissolved

Result: 10 mM Stock Solution

5. Aliquot into
Single-Use Vials

6. Store at -20°C or -80°C

7. Thaw at RT & Centrifuge
Before Use

End: Ready for Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

3. gchemglobal.com [gchemglobal.com]

4. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. scbt.com [scbt.com]

6. researchgate.net [researchgate.net]

7. DMSO Solubility Assessment for Fragment-Based Screening - PMC
[pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Stability and Storage | Tocris Bioscience [tocris.com]

10. captivatebio.com [captivatebio.com]

11. enfanos.com [enfanos.com]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. documents.thermofisher.com [documents.thermofisher.com]

15. Studies on repository compound stability in DMSO under various conditions - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Cytoglobosin C Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409017#protocol-for-preparing-cytoglobosin-c-
stock-solution-in-dmso]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12409017?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/chaetoglobosin-c.html
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.gchemglobal.com/molecules/dmso/
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://www.scbt.com/p/chaetoglobosin-c-50645-76-6
https://www.researchgate.net/publication/10665466_Studies_on_Repository_Compound_Stability_in_DMSO_under_Various_Conditions
https://pmc.ncbi.nlm.nih.gov/articles/PMC8271413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8271413/
https://www.researchgate.net/post/How-long-can-a-compound-be-stable-in-DMSO-for
https://www.tocris.com/support/stability-and-storage
https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.enfanos.com/stock-solutions
https://www.researchgate.net/post/Are_there_any_specific_considerations_for_completely_dissolving_the_polyamideoxime_in_DMF_or_DMSO_or_other_solvent
https://www.researchgate.net/post/How_to_decide_the_percent_of_DMSO_to_dissolve_my_organic_extract
https://documents.thermofisher.com/TFS-Assets/LSG/Application-Notes/TR0043-Protein-storage.pdf
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://www.benchchem.com/product/b12409017#protocol-for-preparing-cytoglobosin-c-stock-solution-in-dmso
https://www.benchchem.com/product/b12409017#protocol-for-preparing-cytoglobosin-c-stock-solution-in-dmso
https://www.benchchem.com/product/b12409017#protocol-for-preparing-cytoglobosin-c-stock-solution-in-dmso
https://www.benchchem.com/product/b12409017#protocol-for-preparing-cytoglobosin-c-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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